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Compound Name:
2-fluoro-5-(hydroxymethyl)benzoic

Acid

Cat. No.: B1304772 Get Quote

An In-depth Technical Guide to 2-Fluoro-5-(hydroxymethyl)benzoic Acid

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-fluoro-5-
(hydroxymethyl)benzoic acid, a fluorinated benzoic acid derivative of interest in medicinal

chemistry and drug discovery. The strategic incorporation of a fluorine atom and a

hydroxymethyl group into the benzoic acid scaffold offers unique properties that are valuable

for the design of novel therapeutic agents.

Chemical and Physical Properties
2-Fluoro-5-(hydroxymethyl)benzoic acid is a solid organic compound at room temperature.

[1][2] The presence of the fluorine atom can enhance metabolic stability and binding affinity in

derivative compounds, making it a desirable starting material in drug discovery.[3]

Table 1: Chemical Identifiers and Properties of 2-Fluoro-5-(hydroxymethyl)benzoic acid
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Property Value Source

Molecular Weight 170.14 g/mol [4][5]

Molecular Formula C8H7FO3 [4][5][6]

IUPAC Name
2-fluoro-5-

(hydroxymethyl)benzoic acid
[4]

CAS Number 481075-38-1 [1][2][4]

InChI Key
IYKWCHKBOKMSGF-

UHFFFAOYSA-N
[1][4][5]

Canonical SMILES
C1=CC(=C(C=C1CO)C(=O)O)

F
[4][5]

Physical Form Solid [1][2]

Purity Typically >95% [1]

Storage Conditions Refrigerator [1]

Synthesis and Experimental Protocols
While a specific, detailed experimental protocol for the synthesis of 2-fluoro-5-
(hydroxymethyl)benzoic acid is not readily available in the provided search results, a

plausible synthetic route can be inferred from the synthesis of structurally similar compounds,

such as 2-fluoro-5-formylbenzoic acid.[3] A common strategy would involve the reduction of the

aldehyde group of 2-fluoro-5-formylbenzoic acid to the corresponding alcohol.

Hypothetical Experimental Protocol: Reduction of 2-Fluoro-5-formylbenzoic Acid

Objective: To synthesize 2-fluoro-5-(hydroxymethyl)benzoic acid from 2-fluoro-5-

formylbenzoic acid.

Materials:

2-fluoro-5-formylbenzoic acid

Sodium borohydride (NaBH4)
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Methanol (MeOH)

Dichloromethane (DCM)

1 M Hydrochloric acid (HCl)

Saturated aqueous sodium bicarbonate (NaHCO3)

Anhydrous magnesium sulfate (MgSO4)

Round-bottom flask

Magnetic stirrer

Separatory funnel

Rotary evaporator

Thin-layer chromatography (TLC) plates

Procedure:

Dissolve 2-fluoro-5-formylbenzoic acid in a mixture of methanol and dichloromethane in a

round-bottom flask.

Cool the solution to 0 °C using an ice bath.

Slowly add sodium borohydride to the stirred solution.

Monitor the reaction progress using thin-layer chromatography.

Once the reaction is complete, quench the reaction by the slow addition of 1 M HCl at 0 °C

until the pH is acidic.

Extract the aqueous layer with dichloromethane (3x).

Combine the organic layers and wash with saturated aqueous sodium bicarbonate and then

with brine.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1304772?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure using a rotary evaporator.

Purify the crude product by a suitable method, such as column chromatography or

recrystallization, to yield 2-fluoro-5-(hydroxymethyl)benzoic acid.

Applications in Drug Discovery and Medicinal
Chemistry
Fluorinated benzoic acids are valuable building blocks in the synthesis of pharmaceutical

compounds.[7] The fluorine atom can significantly alter the pharmacokinetic and

pharmacodynamic properties of a molecule. While specific applications of 2-fluoro-5-
(hydroxymethyl)benzoic acid are not extensively detailed, related molecules offer insights

into its potential uses.

For example, 2-fluoro-5-methylbenzoic acid, a closely related analog, is utilized in the synthesis

of pyrimidinone derivatives that act as selective inhibitors of adenylyl cyclase 1 (AC1), a target

for the treatment of chronic pain.[8] This suggests that 2-fluoro-5-(hydroxymethyl)benzoic
acid could also serve as a precursor for the development of enzyme inhibitors or other

bioactive molecules. The hydroxymethyl group provides an additional site for chemical

modification, allowing for the exploration of a wider chemical space in drug design.

Potential Role in Signaling Pathways
Given the inhibitory activity of a similar compound on adenylyl cyclase 1, it is plausible that

derivatives of 2-fluoro-5-(hydroxymethyl)benzoic acid could be designed to modulate the

cyclic AMP (cAMP) signaling pathway. Adenylyl cyclase is a key enzyme that catalyzes the

conversion of ATP to cAMP, a ubiquitous second messenger involved in numerous cellular

processes.
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Caption: The cAMP signaling pathway and potential point of inhibition.

Safety and Handling
2-Fluoro-5-(hydroxymethyl)benzoic acid is classified as a hazardous substance. It is

reported to cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory

irritation (H335).[1][2] It may also be harmful if swallowed (H302).[1] Appropriate personal

protective equipment, including gloves, safety glasses, and a lab coat, should be worn when

handling this compound. Work should be conducted in a well-ventilated area or a fume hood.

Table 2: GHS Hazard Information for 2-Fluoro-5-(hydroxymethyl)benzoic acid
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Hazard Class Hazard Statement Source

Skin Irritation H315: Causes skin irritation [1][2]

Eye Irritation
H319: Causes serious eye

irritation
[1][2]

Specific target organ toxicity
H335: May cause respiratory

irritation
[1][2]

Acute toxicity, oral H302: Harmful if swallowed [1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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